Cas no 6406-55-9 (4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt)
6406-55-9 structure
Product Name:4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt
CAS No:6406-55-9
MF:C22H14N4Na2O7S2
MW:556.478703975677
CID:425049
Update Time:2023-11-19
4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt Chemical and Physical Properties
Names and Identifiers
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- 1,5-Naphthalenedisulfonic acid,4-hydroxy-3-[[4-(phenylazo)phenyl]azo]-, disodium salt
- 4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt
- C.I.26780
- CID 101919554
- Croceine Scarlet B
-
- Inchi: 1S/C22H16N4O7S2.2Na/c27-22-18(13-20(35(31,32)33)17-7-4-8-19(21(17)22)34(28,29)30)26-25-16-11-9-15(10-12-16)24-23-14-5-2-1-3-6-14;;/h1-13,27H,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b24-23+,26-25+;;
- InChI Key: MSHMTSUZANSULA-RVTJCSDESA-L
- SMILES: S(C1C=C(C(=C2C(=CC=CC2=1)S(=O)(=O)[O-])[O-])/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(=O)(=O)O.[Na+].[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 37
- Rotatable Bond Count: 5
- Complexity: 965
- Topological Polar Surface Area: 201
4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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